Cas no 51026-21-2 (2,2'-(benzene-1,4-diyldimethanediyl)dioxirane)

2,2'-(benzene-1,4-diyldimethanediyl)dioxirane structure
51026-21-2 structure
Product Name:2,2'-(benzene-1,4-diyldimethanediyl)dioxirane
CAS No:51026-21-2
MF:C12H14O2
MW:190.238363742828
CID:1573401
PubChem ID:170954
Update Time:2025-04-21

2,2'-(benzene-1,4-diyldimethanediyl)dioxirane Chemical and Physical Properties

Names and Identifiers

    • 2,2'-(benzene-1,4-diyldimethanediyl)dioxirane
    • 2-[[4-(oxiran-2-ylmethyl)phenyl]methyl]oxirane
    • 51026-21-2
    • 2,2'-[1,4-Phenylenebis(methylene)]bis(oxirane)
    • DTXSID40965306
    • Oxirane, 2,2'-(1,4-phenylenebis(methylene)bis-
    • SCHEMBL131333
    • Inchi: 1S/C12H14O2/c1-2-10(6-12-8-14-12)4-3-9(1)5-11-7-13-11/h1-4,11-12H,5-8H2
    • InChI Key: PFJPHQUZCRACDD-UHFFFAOYSA-N
    • SMILES: O1CC1CC1C=CC(=CC=1)CC1CO1

Computed Properties

  • Exact Mass: 190.09942
  • Monoisotopic Mass: 190.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 25.1Ų

Experimental Properties

  • PSA: 25.06
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